5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95%

• IUPAC Name: methyl 4-chloro-3-(4-cyano-3-hydroxyphenyl)benzoate
• InChI: InChI=1S/C15H10ClNO3/c1-20-15(19)10-4-5-13(16)12(6-10)9-2-3-11(8-17)14(18)7-9/h2-7,18H,1H3
• InChI Key: GFXNMVCPVYPSLX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=CC(=C(C=C2)C#N)O
• Molecular Formula: C15H10ClNO3
• DSSTOX Substance ID: DTXSID00684980
• Molecular Weight: 287.70 g/mol
• CAS RN: 1261951-00-1

Description

5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol (5-CMC-2-CN) is an organic compound that is widely used in scientific research. It is a derivative of phenyl cyanide and contains an aryl-chloro moiety. 5-CMC-2-CN is known to be an effective reagent in the synthesis of various compounds, and is also used as an intermediate in the synthesis of other compounds. Additionally, 5-CMC-2-CN has been studied for its biological and physiological effects, as well as its potential applications in the laboratory and in the medical field.

Scientific Research Applications

5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% has been studied for its potential applications in the scientific research field. It has been used as a reagent in the synthesis of various compounds, including drugs, and has been studied for its potential use in the synthesis of new compounds. Additionally, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% has also been studied for its potential applications in the medical field, as it has been found to be an effective inhibitor of certain enzymes.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as monoamine oxidase A (MAO-A). Additionally, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% has been found to interact with other enzymes, such as cytochrome P450, which may be responsible for its potential therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% are not fully understood. However, it has been found to interact with certain enzymes, such as MAO-A and cytochrome P450, and has been studied for its potential therapeutic effects. Additionally, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% has been found to have anti-inflammatory and anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% in laboratory experiments is its ability to act as an effective reagent in the synthesis of various compounds. Additionally, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% has been found to be an effective inhibitor of certain enzymes, which makes it a useful tool in the study of biochemical and physiological processes. However, one of the main limitations of using 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% in laboratory experiments is its potential toxicity, which can be dangerous if not handled properly.

Future Directions

Future research on 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% should focus on further understanding its mechanism of action and its potential therapeutic effects. Additionally, further research should be conducted to explore the potential applications of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% in the medical field, as well as its potential toxicity in laboratory experiments. Furthermore, further research should also be conducted to explore the potential applications of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% in the synthesis of new compounds. Finally, further research should also be conducted to explore the potential interactions of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% with other enzymes and its potential effects on biochemical and physiological processes.

Synthesis Methods

5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% can be synthesized through a variety of methods, including the reaction of phenyl cyanide and 2-chloro-5-methoxycarbonylphenyl bromide. In this reaction, the bromide is treated with sodium hydroxide and phenyl cyanide in an aqueous solution. The reaction is carried out at a temperature of approximately 120°C and yields 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% as the primary product. Additionally, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-cyanophenol, 95% can also be synthesized through the reaction of 2-chloro-5-methoxycarbonylphenyl bromide and sodium cyanide in methanol.